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molecular formula C7H10OS B8798394 2-(2-Methylthiophen-3-YL)ethanol

2-(2-Methylthiophen-3-YL)ethanol

Cat. No. B8798394
M. Wt: 142.22 g/mol
InChI Key: HFCVSBKWYKVNPH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07973051B2

Procedure details

To a solution of 1.6M BuLi in hexane (98.4 mL, 157.5 mmol) and THF (150 mL) was added at −78° C. a solution of 3-bromo-2-methyl-thiophene (CAS 30319-05-2, 26.6 g, 150 mmol) in THF (50 mL) and stirring at −78° C. was continued for 1 h. 2.0M ethylene oxide in THF (112.5 mL, 225 mmol) and then BF3-Et2O (20.4 mL, 165 mmol) was added dropwise at −70° C. and the yellow solution was stirred at −78° C. for 1 h. After warming to 0° C. the reaction mixture was quenched with 10% brine (400 mL) and extracted with ethyl acetate (400+200 mL). The organic layers were washed with 10% brine, dried (Na2SO4) and evaporated affording 18.6 g crude product as a yellow oil. Purification by chromatography over silica with hexane-ethyl acetate 5:1 gave 14.9 g (70%, GC 94.7%) yellow oil.
Name
BuLi
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
hexane
Quantity
98.4 mL
Type
reactant
Reaction Step One
Name
3-bromo-2-methyl-thiophene
Quantity
26.6 g
Type
reactant
Reaction Step One
Name
THF
Quantity
150 mL
Type
solvent
Reaction Step One
Name
THF
Quantity
50 mL
Type
solvent
Reaction Step One
Name
ethylene oxide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
BF3 Et2O
Quantity
20.4 mL
Type
reactant
Reaction Step Two
Name
THF
Quantity
112.5 mL
Type
solvent
Reaction Step Two
Name
crude product

Identifiers

REACTION_CXSMILES
[Li]CCCC.CCCCCC.Br[C:13]1[CH:17]=[CH:16][S:15][C:14]=1[CH3:18].[CH2:19]1[O:21][CH2:20]1.B(F)(F)F.CCOCC>C1COCC1>[CH3:18][C:14]1[S:15][CH:16]=[CH:17][C:13]=1[CH2:19][CH2:20][OH:21] |f:4.5|

Inputs

Step One
Name
BuLi
Quantity
0 (± 1) mol
Type
reactant
Smiles
[Li]CCCC
Name
hexane
Quantity
98.4 mL
Type
reactant
Smiles
CCCCCC
Name
3-bromo-2-methyl-thiophene
Quantity
26.6 g
Type
reactant
Smiles
BrC1=C(SC=C1)C
Name
THF
Quantity
150 mL
Type
solvent
Smiles
C1CCOC1
Name
THF
Quantity
50 mL
Type
solvent
Smiles
C1CCOC1
Step Two
Name
ethylene oxide
Quantity
0 (± 1) mol
Type
reactant
Smiles
C1CO1
Name
BF3 Et2O
Quantity
20.4 mL
Type
reactant
Smiles
B(F)(F)F.CCOCC
Name
THF
Quantity
112.5 mL
Type
solvent
Smiles
C1CCOC1

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
-78 °C
Stirring
Type
CUSTOM
Details
stirring at −78° C.
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

STIRRING
Type
STIRRING
Details
the yellow solution was stirred at −78° C. for 1 h
Duration
1 h
TEMPERATURE
Type
TEMPERATURE
Details
After warming to 0° C. the reaction mixture
CUSTOM
Type
CUSTOM
Details
was quenched with 10% brine (400 mL)
EXTRACTION
Type
EXTRACTION
Details
extracted with ethyl acetate (400+200 mL)
WASH
Type
WASH
Details
The organic layers were washed with 10% brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried (Na2SO4)
CUSTOM
Type
CUSTOM
Details
evaporated

Outcomes

Product
Details
Reaction Time
 1 h
Name
crude product
Type
product
Smiles
CC=1SC=CC1CCO
Measurements
Type Value Analysis
AMOUNT: MASS 18.6 g

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.